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Compound of Interest

Compound Name: Clorprenaline-d6

Cat. No.: B8201792 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is a critical component of laboratory safety and

regulatory compliance. This guide provides essential, step-by-step procedures for the safe

disposal of Clorprenaline-d6, a deuterated analog of the β-adrenergic agonist Clorprenaline.

By adhering to these protocols, laboratories can ensure a safe working environment and

minimize their environmental impact.

Core Safety and Handling Principles
Before initiating any disposal procedures, it is imperative to handle Clorprenaline-d6 with the

appropriate safety measures. While the non-deuterated form, Clorprenaline hydrochloride, is

not classified as a hazardous substance under the Globally Harmonized System (GHS), it is

crucial to treat all research chemicals with caution.[1] Deuterated compounds should be

handled with the same precautions as their non-deuterated counterparts.[2]

Personal Protective Equipment (PPE):

Wear safety glasses or goggles to protect against accidental splashes.

Use chemical-resistant gloves (e.g., nitrile) to prevent skin contact.

A lab coat should be worn to protect clothing and skin.

General Handling:
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Avoid generating dust or aerosols.

Work in a well-ventilated area, preferably in a fume hood.

Do not eat, drink, or smoke in areas where chemicals are handled.

Wash hands thoroughly after handling.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Clorprenaline and

its deuterated analog.

Property
Clorprenaline
hydrochloride

Clorprenaline-d6

CAS Number 6933-90-0[1] 1648796-40-0[3]

Molecular Formula C₁₁H₁₆ClNO · HCl C₁₁H₁₀D₆ClNO

Molecular Weight 217.7 g/mol 219.74 g/mol

Oral LD50 (mouse) 550 mg/kg Not available

Oral LD50 (rat) 445 mg/kg Not available

Step-by-Step Disposal Protocol
The primary principle for the disposal of Clorprenaline-d6 is to prevent its release into the

environment. Never dispose of Clorprenaline-d6 down the drain or in regular trash.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or waste Clorprenaline-d6 powder in its original container or a clearly

labeled, sealed, and compatible waste container (e.g., a high-density polyethylene (HDPE)

bottle).
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Label the container as "Hazardous Waste" or "Chemical Waste for Disposal" and clearly

write "Clorprenaline-d6".

Also, collect any grossly contaminated items, such as weighing paper or disposable

spatulas, in a designated solid chemical waste container.

Liquid Waste (Solutions):

If Clorprenaline-d6 is in a solution, collect the waste in a designated, leak-proof, and

clearly labeled liquid waste container.

The container should be labeled with "Hazardous Waste" or "Chemical Waste for

Disposal" and list all chemical components, including the solvent and "Clorprenaline-d6".

Do not mix with other incompatible waste streams.

Sharps Waste:

Any needles or other sharps contaminated with Clorprenaline-d6 should be disposed of

in a designated sharps container.

2. Storage of Chemical Waste:

Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area within the laboratory.

Keep containers tightly sealed except when adding waste.

Ensure the storage area is away from heat sources and incompatible materials.

3. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the chemical

waste.

Follow all institutional and local regulations regarding waste manifest documentation and

pickup schedules.
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Experimental Protocols Cited
The information presented in this guide is based on a review of safety data sheets for the non-

deuterated analog and general guidelines for the disposal of deuterated and laboratory

chemicals. Specific experimental protocols for the disposal of Clorprenaline-d6 are not

publicly available. The recommended procedure is a conservative approach based on best

practices for chemical waste management.

Visualizing the Disposal Workflow
To further clarify the proper disposal pathway for Clorprenaline-d6, the following diagram

illustrates the decision-making process and necessary steps.
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Clorprenaline-d6 Disposal Workflow

Start: Have Clorprenaline-d6 Waste

Identify Waste Type

Solid Waste (Powder, Contaminated Items)

Solid

Liquid Waste (Solutions)

Liquid

Collect in Labeled Solid Waste Container Collect in Labeled Liquid Waste Container

Store in Designated Satellite Accumulation Area

Contact EHS for Disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper segregation and disposal of Clorprenaline-d6 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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